Ethyl 3-nitro-4-(piperazin-1-yl)benzoate
Overview
Description
Ethyl 3-nitro-4-(piperazin-1-yl)benzoate, also known as ENPB, is a synthetic organic compound that has been widely used in the scientific research field. It is a nitrobenzoate ester with a piperazine ring and is a colorless solid with a molecular weight of 246.3 g/mol. ENPB has been widely used as a reagent for various laboratory experiments, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Pharmacology
In pharmacology, Ethyl 3-nitro-4-(piperazin-1-yl)benzoate is explored for its potential as a precursor in the synthesis of compounds with diverse biological activities. Piperazine derivatives are known for their antiviral, antipsychotic, and antimicrobial properties . This compound could serve as a key intermediate in developing new therapeutic agents targeting these areas.
Biochemistry
Biochemically, this compound is utilized in proteomics research, where it may be involved in the study of protein interactions and functions . Its derivatives, due to the piperazine moiety, are investigated for their role as dopamine and serotonin antagonists, which are crucial in understanding neurological pathways and disorders .
Materials Science
In materials science, Ethyl 3-nitro-4-(piperazin-1-yl)benzoate could be used in the design and development of novel materials with specific biochemical interactions. Its structural properties allow for the creation of complex molecular architectures that can lead to new material functionalities .
Analytical Chemistry
Analytical chemists may employ Ethyl 3-nitro-4-(piperazin-1-yl)benzoate as a standard or reagent in chromatographic methods or mass spectrometry to identify or quantify substances within a sample . Its distinct chemical signature helps in the accurate detection of various compounds.
Organic Synthesis
In organic synthesis, this compound is valuable as a building block for constructing more complex molecules. It can undergo various chemical reactions to form new bonds and structures, which are essential in synthesizing active pharmaceutical ingredients .
Medicinal Chemistry
Medicinal chemists use Ethyl 3-nitro-4-(piperazin-1-yl)benzoate to create molecules with potential therapeutic effects. It’s particularly significant in the synthesis of compounds that might interact with biological targets such as receptors or enzymes, leading to the discovery of new drugs .
Environmental Science
Environmental scientists might investigate the impact of Ethyl 3-nitro-4-(piperazin-1-yl)benzoate on ecosystems. Understanding its biodegradation and toxicity can inform the environmental safety profiles of related compounds .
Chemical Engineering
In chemical engineering, this compound can be studied for its process-related properties, such as solubility, stability, and reactivity under various conditions. This information is crucial for designing large-scale manufacturing processes for pharmaceuticals and other chemical products .
properties
IUPAC Name |
ethyl 3-nitro-4-piperazin-1-ylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O4/c1-2-20-13(17)10-3-4-11(12(9-10)16(18)19)15-7-5-14-6-8-15/h3-4,9,14H,2,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAGYBERSNPLRAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCNCC2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40589263 |
Source
|
| Record name | Ethyl 3-nitro-4-(piperazin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40589263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-nitro-4-(piperazin-1-yl)benzoate | |
CAS RN |
886631-29-4 |
Source
|
| Record name | Ethyl 3-nitro-4-(piperazin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40589263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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